Cas no 918407-66-6 (1H-1,2,3-Triazole, 4,5-diethyl-1-phenyl-)

• Product Name: 1H-1,2,3-Triazole, 4,5-diethyl-1-phenyl-
• CAS No: 918407-66-6
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 776734
• PubChem ID: 71427338
• Update Time: 2025-04-19

1H-1,2,3-Triazole, 4,5-diethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 4,5-diethyl-1-phenyl-
• 4,5-diethyl-1-phenyltriazole
• 918407-66-6
• 4,5-Diethyl-1-phenyl-1H-1,2,3-triazole
• DTXSID40846080

• Inchi： 1S/C12H15N3/c1-3-11-12(4-2)15(14-13-11)10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3
• InChI Key： JWMOOCRTPIUCHW-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(CC)=C(CC)N=N1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30.7Ų